Cas no 13626-61-4 (Ethyl 3-hydroxyisoxazole-5-carboxylate)
13626-61-4 structure
Product Name:Ethyl 3-hydroxyisoxazole-5-carboxylate
CAS No:13626-61-4
MF:C6H7NO4
MW:157.124081850052
CID:119804
PubChem ID:19744451
Update Time:2025-04-18
Ethyl 3-hydroxyisoxazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-hydroxyisoxazole-5-carboxylate
- 5-Isoxazolecarboxylicacid, 2,3-dihydro-3-oxo-, ethyl ester
- 5-Isoxazolecarboxylicacid,3-hydroxy-,ethylester(8CI,9CI)
- ethyl 3-oxo-1,2-oxazole-5-carboxylate
- SCHEMBL9454253
- W-204383
- Ethyl 3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate
- 13626-61-4
- DTXSID00599489
- ETHYL 3-HYDROXY-1,2-OXAZOLE-5-CARBOXYLATE
- Ethyl3-hydroxyisoxazole-5-carboxylate
-
- Inchi: 1S/C6H7NO4/c1-2-10-6(9)4-3-5(8)7-11-4/h3H,2H2,1H3,(H,7,8)
- InChI Key: WTLREFHTUZESDC-UHFFFAOYSA-N
- SMILES: O(C(C1=CC(NO1)=O)=O)CC
Computed Properties
- Exact Mass: 157.03751
- Monoisotopic Mass: 157.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 72.56
Ethyl 3-hydroxyisoxazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM191055-1g |
ethyl 3-hydroxyisoxazole-5-carboxylate |
13626-61-4 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM191055-1g |
ethyl 3-hydroxyisoxazole-5-carboxylate |
13626-61-4 | 95% | 1g |
$393 | 2023-03-07 |
Ethyl 3-hydroxyisoxazole-5-carboxylate Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
13626-61-4 (Ethyl 3-hydroxyisoxazole-5-carboxylate) Related Products
- 10068-07-2(Methyl 3-hydroxyisoxazole-5-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk